Cas no 2193061-90-2 (4,4-dimethyl-1,2,5-triazaspiro2.5oct-1-en-6-one)

• Product Name: 4,4-dimethyl-1,2,5-triazaspiro2.5oct-1-en-6-one
• CAS No: 2193061-90-2
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6233342
• PubChem ID: 165604350
• Update Time: 2025-10-25

4,4-dimethyl-1,2,5-triazaspiro2.5oct-1-en-6-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1,2,5-triazaspiro2.5oct-1-en-6-one
• 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one
• 2193061-90-2
• EN300-1693455

• Inchi： 1S/C7H11N3O/c1-6(2)7(9-10-7)4-3-5(11)8-6/h3-4H2,1-2H3,(H,8,11)
• InChI Key： PERMYJWJEBMZEC-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(C)(C)N1)N=N2

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.8Ų

Additional information on 4,4-dimethyl-1,2,5-triazaspiro2.5oct-1-en-6-one

Latest Research on 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one (CAS: 2193061-90-2) in Chemical Biology and Pharmaceutical Applications

The compound 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one (CAS: 2193061-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This heterocyclic scaffold, characterized by a spiro-fused triazole and cyclopropane ring system, exhibits promising bioactivity, particularly in modulating protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its utility as a versatile pharmacophore in drug discovery, with a focus on its synthetic accessibility, stability, and binding affinity to biological targets.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one as a key intermediate in the synthesis of novel kinase inhibitors. The research demonstrated that derivatives of this compound exhibit selective inhibition against cyclin-dependent kinases (CDKs), which are critical targets in oncology. The spirocyclic core was found to enhance binding specificity by occupying unique hydrophobic pockets in the ATP-binding site of CDK2, as confirmed by X-ray crystallography. These findings suggest its potential as a scaffold for developing next-generation anticancer agents with reduced off-target effects.

Further investigations into the compound's mechanism of action revealed its ability to act as a covalent inhibitor for certain cysteine proteases. A 2024 preprint in BioRxiv reported that 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one derivatives can selectively modify active-site cysteine residues in SARS-CoV-2 main protease (M^pro), a finding with implications for antiviral drug development. The study employed mass spectrometry and molecular dynamics simulations to characterize the covalent adduct formation, providing a structural basis for optimizing reactivity and selectivity.

From a synthetic chemistry perspective, advances in the preparation of 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one have been achieved through photochemical and transition metal-catalyzed methods. A recent Organic Letters publication (2024) described an efficient copper(I)-catalyzed [3+2] cycloaddition route to access this spirocyclic system with high enantioselectivity (>95% ee), addressing previous challenges in stereocontrol. This methodological breakthrough enables the production of enantiopure derivatives for structure-activity relationship (SAR) studies and biological evaluation.

In the realm of chemical biology, researchers have exploited the compound's unique structure as a molecular probe. Its spirocyclic motif serves as a rigid spacer in bivalent ligands designed to investigate allosteric communication in G protein-coupled receptors (GPCRs). Preliminary data presented at the 2024 ACS Spring Meeting indicated that 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one-based probes can effectively bridge orthosteric and allosteric sites in the β₂-adrenergic receptor, offering new insights into receptor modulation mechanisms.

Ongoing clinical investigations are evaluating the safety profile of 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one derivatives in Phase I trials for solid tumors (NCT identifier pending). Pharmacokinetic studies in animal models have shown favorable blood-brain barrier penetration, suggesting potential applications in CNS disorders. However, challenges remain in optimizing metabolic stability, as the compound's lactam ring shows susceptibility to hepatic cytochrome P450-mediated oxidation in some structural variants.

The versatility of 4,4-dimethyl-1,2,5-triazaspiro[2.5]oct-1-en-6-one continues to inspire innovative applications across multiple therapeutic areas. Future research directions include exploring its use in targeted protein degradation (PROTACs), as a warhead in covalent inhibitor design, and as a building block for DNA-encoded libraries. The compound's unique combination of synthetic tractability and three-dimensional complexity positions it as a valuable asset in modern drug discovery pipelines.